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Compound Name: N-Deacetylcolchicine

Cat. No.: B1683650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Deacetylcolchicine, a significant derivative of colchicine, is a compound of considerable

interest in medicinal chemistry and pharmacology. As an analogue of a potent antimitotic agent,

understanding its physicochemical properties is paramount for its potential development as a

therapeutic agent. This technical guide provides an in-depth overview of the core

physicochemical characteristics of N-Deacetylcolchicine, detailed experimental protocols for

their determination, and an exploration of its putative biological signaling pathways.

Physicochemical Properties
The physicochemical properties of a compound are critical determinants of its pharmacokinetic

and pharmacodynamic behavior. While extensive experimental data for N-Deacetylcolchicine
is not readily available in the public domain, a combination of computed data and information

from commercial suppliers provides a foundational understanding of its characteristics.

Table 1: Core Physicochemical Properties of N-
Deacetylcolchicine
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Property Value Source

Molecular Formula C₂₀H₂₃NO₅ PubChem[1]

Molecular Weight 357.4 g/mol PubChem[1]

Physical State Solid (Typical for similar alkaloids)

Appearance Brownish Yellow Solid ChemicalBook

Melting Point Data not available -

Boiling Point 626.6 ± 55.0 °C (Predicted) ChemicalBook

pKa 8.62 ± 0.40 (Predicted) ChemicalBook

LogP (XLogP3) 0.9 PubChem[1]

Table 2: Solubility Profile of N-Deacetylcolchicine
Solvent Solubility Source

Chloroform Soluble ChemicalBook

Water Data not available -

Ethanol Data not available -

Dimethyl Sulfoxide (DMSO) Data not available -

Experimental Protocols
Accurate determination of physicochemical properties requires standardized experimental

protocols. The following sections detail the general methodologies for assessing the key

parameters of N-Deacetylcolchicine.

Determination of Melting Point
The melting point of a solid crystalline substance is a key indicator of its purity.

Methodology:
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Sample Preparation: A small quantity of finely powdered N-Deacetylcolchicine is packed

into a capillary tube, which is sealed at one end.

Apparatus: A calibrated melting point apparatus is used. The capillary tube containing the

sample is placed in the heating block of the apparatus.

Heating: The sample is heated at a controlled rate. An initial rapid heating can be employed

to determine an approximate melting range, followed by a slower, more precise heating rate

(e.g., 1-2 °C per minute) near the expected melting point.

Observation: The temperature at which the substance first begins to melt (the first

appearance of liquid) and the temperature at which the substance is completely molten are

recorded. This range represents the melting point of the sample. A narrow melting range is

indicative of a high degree of purity.

Determination of Solubility
Solubility is a crucial property that influences a drug's absorption and bioavailability.

Methodology (Shake-Flask Method):

Solvent Selection: A range of pharmaceutically relevant solvents, including water, ethanol,

and dimethyl sulfoxide (DMSO), are selected for the analysis.

Equilibration: An excess amount of N-Deacetylcolchicine is added to a known volume of

each solvent in a sealed container. The resulting mixture is agitated (e.g., using a shaker

bath) at a constant temperature (typically 25 °C or 37 °C) for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, the undissolved solid is separated from the saturated

solution by centrifugation and/or filtration.

Quantification: The concentration of N-Deacetylcolchicine in the clear, saturated

supernatant is determined using a suitable analytical technique, such as High-Performance

Liquid Chromatography (HPLC) with UV detection.
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Data Reporting: The solubility is expressed in terms of mass per unit volume (e.g., mg/mL) or

molarity (mol/L).

Putative Signaling Pathway
N-Deacetylcolchicine, like its parent compound colchicine, is believed to exert its biological

effects primarily through interaction with tubulin, a key component of the cytoskeleton. This

interaction disrupts the formation of microtubules, leading to a cascade of downstream cellular

events.

Putative Signaling Pathway of N-Deacetylcolchicine
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Caption: Putative signaling pathway of N-Deacetylcolchicine.

The binding of N-Deacetylcolchicine to tubulin dimers prevents their polymerization into

microtubules. This disruption of microtubule dynamics interferes with the formation of the
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mitotic spindle, a critical structure for cell division. Consequently, the cell cycle is arrested,

typically at the G2/M phase, which ultimately triggers programmed cell death, or apoptosis.

Experimental Workflow for Physicochemical
Characterization
The systematic determination of the physicochemical properties of a compound follows a

logical workflow.
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Caption: General workflow for physicochemical characterization.

This workflow begins with obtaining a pure sample of the compound. The foundational

properties, molecular formula and weight, are determined, and its physical state and

appearance are observed. Subsequently, key experimental parameters such as melting point,
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solubility in various solvents, pKa, and the partition coefficient (LogP) are determined. The final

step involves the analysis and reporting of the collected data to build a comprehensive

physicochemical profile of the compound.

Conclusion
N-Deacetylcolchicine presents an intriguing profile for researchers in drug discovery and

development. While a complete experimental dataset of its physicochemical properties is yet to

be fully established, the available computed data, coupled with the understanding of its parent

compound, provides a strong basis for further investigation. The methodologies and pathways

described in this guide offer a framework for the systematic characterization and biological

evaluation of N-Deacetylcolchicine, paving the way for a deeper understanding of its

therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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